Cas no 89435-25-6 ([1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl-)

[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl- structure
89435-25-6 structure
Product Name:[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl-
CAS No:89435-25-6
MF:C25H40O
MW:356.5845079422
CID:600923
PubChem ID:71324188
Update Time:2025-04-19

[1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-4-ol, 4-(2,4-dimethylphenyl)-4'-pentyl-
    • 1-(2,4-dimethylphenyl)-4-(4-pentylcyclohexyl)cyclohexan-1-ol
    • DTXSID40753684
    • 89435-25-6
    • 1~2~,1~4~-Dimethyl-3~4~-pentyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
    • Inchi: 1S/C25H40O/c1-4-5-6-7-21-9-11-22(12-10-21)23-14-16-25(26,17-15-23)24-13-8-19(2)18-20(24)3/h8,13,18,21-23,26H,4-7,9-12,14-17H2,1-3H3
    • InChI Key: LWZAYVCHSOTTHR-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC(C)=CC=2C)CCC(CC1)C1CCC(CCCCC)CC1

Computed Properties

  • Exact Mass: 356.307915895g/mol
  • Monoisotopic Mass: 356.307915895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.